Cas no 1795333-73-1 (BENZYL 4-(2-METHOXYBENZOYL)PIPERAZINE-1-CARBOXYLATE)

• Product Name: BENZYL 4-(2-METHOXYBENZOYL)PIPERAZINE-1-CARBOXYLATE
• CAS No: 1795333-73-1
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• MDL: MFCD28359509
• CID: 5162237
• Update Time: 2025-08-04

BENZYL 4-(2-METHOXYBENZOYL)PIPERAZINE-1-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• BENZYL 4-(2-METHOXYBENZOYL)PIPERAZINE-1-CARBOXYLATE
• 1-Piperazinecarboxylic acid, 4-(2-methoxybenzoyl)-, phenylmethyl ester

• MDL： MFCD28359509
• Inchi： 1S/C20H22N2O4/c1-25-18-10-6-5-9-17(18)19(23)21-11-13-22(14-12-21)20(24)26-15-16-7-3-2-4-8-16/h2-10H,11-15H2,1H3
• InChI Key： WMWIMYYGLLHAFR-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCN(C(=O)C2=CC=CC=C2OC)CC1

Additional information on BENZYL 4-(2-METHOXYBENZOYL)PIPERAZINE-1-CARBOXYLATE

Research Brief on BENZYL 4-(2-METHOXYBENZOYL)PIPERAZINE-1-CARBOXYLATE (CAS: 1795333-73-1): Recent Advances and Applications

BENZYL 4-(2-METHOXYBENZOYL)PIPERAZINE-1-CARBOXYLATE (CAS: 1795333-73-1) is a piperazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its pharmacological properties, synthetic pathways, and applications in targeting various biological pathways. This research brief consolidates the latest findings related to this compound, providing insights into its current and future applications in biomedical research.

The compound's structural features, including the benzyl and methoxybenzoyl moieties, contribute to its ability to interact with a range of biological targets. Recent publications highlight its role as an intermediate in the synthesis of more complex molecules with potential therapeutic effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, showcasing its adaptability in drug design.

In addition to its synthetic applications, BENZYL 4-(2-METHOXYBENZOYL)PIPERAZINE-1-CARBOXYLATE has been investigated for its direct biological activity. Preliminary in vitro studies suggest that it may exhibit moderate affinity for serotonin and dopamine receptors, making it a candidate for further exploration in neuropharmacology. Researchers have also explored its potential as an anti-inflammatory agent, with some studies indicating its ability to modulate key inflammatory pathways.

The synthesis of this compound has been optimized in recent years, with several research groups reporting improved yields and purity. A 2022 paper in Organic Process Research & Development detailed a scalable and environmentally friendly synthetic route, which could facilitate its broader use in industrial and academic settings. These advancements are critical for ensuring the compound's availability for further pharmacological testing and development.

Looking ahead, the versatility of BENZYL 4-(2-METHOXYBENZOYL)PIPERAZINE-1-CARBOXYLATE positions it as a promising candidate for multifunctional drug development. Future research directions may include its incorporation into hybrid molecules, exploration of its pharmacokinetic properties, and evaluation in preclinical models of disease. The compound's unique chemical structure and demonstrated biological activity underscore its potential to contribute to the next generation of therapeutic agents.